Cas no 5515-31-1 (1H-Pyrazole-4-carbonitrile, 5-amino-1,3-diphenyl-)

1H-Pyrazole-4-carbonitrile, 5-amino-1,3-diphenyl- structure
5515-31-1 structure
Product Name:1H-Pyrazole-4-carbonitrile, 5-amino-1,3-diphenyl-
CAS No:5515-31-1
MF:C16H12N4
MW:260.29328250885
CID:352707
PubChem ID:2754619
Update Time:2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonitrile, 5-amino-1,3-diphenyl-
    • 1,3-Diphenyl-4-cyano-5-aminopyrazole
    • 5-amino-1,3-diphenyl-1H-pyrazol-4-carbonitrile
    • 5-amino-1,3-diphenyl-1H-pyrazole-4-carbonitrile
    • 5-amino-4-cyano-1,3-diphenyl-(1H)-pyrazole
    • 5-amino-4-cyano-1,3-diphenylpyrazole
    • AC1MBPO3
    • CTK1F7398
    • STK065102
    • SureCN8309863
    • 5-amino-1,3-diphenylpyrazole-4-carbonitrile
    • 5515-31-1
    • AKOS004909353
    • DTXSID50373039
    • SCHEMBL8309863
    • OINIIZPIAZFCFG-UHFFFAOYSA-N
    • MDL: MFCD02253269
    • Inchi: 1S/C16H12N4/c17-11-14-15(12-7-3-1-4-8-12)19-20(16(14)18)13-9-5-2-6-10-13/h1-10H,18H2
    • InChI Key: OINIIZPIAZFCFG-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC=CC=2)C(=C(C#N)C(C2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 260.10636
  • Monoisotopic Mass: 260.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.6Ų

Experimental Properties

  • PSA: 67.63
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